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Compound of Interest

Compound Name: Magnesium carbonate trihydrate

Cat. No.: B169977

This guide provides a comprehensive overview of the safety data for magnesium carbonate
trihydrate, compiled for researchers, scientists, and drug development professionals. The
information is collated from various Safety Data Sheets (SDS) to ensure a thorough
understanding of the substance's properties, hazards, and handling procedures.

Chemical and Physical Properties

Magnesium carbonate trihydrate is an inorganic salt.[1] It is a hydrated form of magnesium
carbonate, also known as nesquehonite, and exists as a white, odorless, and tasteless powder
or as light, friable masses.[1][2] It is stable in air and practically insoluble in water and alcohol,
but it dissolves in dilute acids with effervescence.[2]
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Property Value Source
Chemical Formula MgCO3-3H20 (CHsMgOe) [3114]
Molecular Weight 138.36 g/mol [3114]

Colorless to white crystalline
Appearance ] [2][5]
powder or solid

Odor Odorless [2][5]
Density 1.837 g/cm3 [1]
Solubility in Water 0.179 g/100 mL (16°C) [3]
Melting Point 165°C (decomposes) [1]

Basic (Aqueous solution
pH imparts a slightly alkaline [2][5]

reaction)

Decomposes at 165°C,;
Decomposition Temp. dehydration steps occur at [1]
157°C and 179°C

Toxicological Information

Magnesium carbonate is generally considered to have low toxicity. It is not classified as a
hazardous substance according to Regulation (EC) No 1272/2008.[6][7] However, it may cause
mild irritation to the eyes and respiratory tract.[7][8][9]
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Endpoint Result Species Source
Acute Oral Toxicity > 2,000 mg/kg (for
Rat [6]
(LD50) anhydrous form)
Skin Not classified as a
: . o : - [61[10]
Corrosion/Irritation skin irritant/corrosive
o Not classified as a
Eye Damage/Irritation ] o - [6][10]
serious eye irritant
Respiratory/Skin Not classified as a
I iy - [6][10]
Sensitization sensitizer
Germ Cell Not classified as
. : - [61[10]
Mutagenicity mutagenic
Not listed as a
Carcinogenicity carcinogen by IARC, - [11][12]
NTP, or OSHA
] o Not classified as a
Reproductive Toxicity - [6][10]

reproductive toxicant

Signs and Symptoms of Exposure:

Inhalation: May cause irritation to the respiratory tract, with symptoms like coughing and
shortness of breath.[5][9]

Ingestion: Non-toxic unless ingested in very large quantities, which may cause diarrhea.[9]

Skin Contact: Generally, no adverse effects are expected, but mild irritation and redness may

occur.[8][9]

Eye Contact: May cause mechanical irritation, redness, and pain.[8][9]

Hazard Identification and Emergency Response

While not classified as a hazardous substance, proper procedures should be followed in case
of exposure or accidental release.[7]
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Detailed experimental protocols for determining the safety of magnesium carbonate are not
typically provided in standard Safety Data Sheets. The safety classifications are based on
standardized testing guidelines (e.g., OECD) results submitted to regulatory bodies. The
following first aid procedures are universally recommended.

 Inhalation: Remove the individual to fresh air. If breathing difficulties occur, seek medical
attention.[8][11]

o Skin Contact: Wash the affected area with soap and water. If irritation develops and persists,
seek medical advice.[8][11]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids. If irritation persists, get medical attention.[8][11]

 Ingestion: If large amounts are swallowed, give water to drink. Do not induce vomiting. Seek
medical advice.[3][9]

Below is a workflow diagram for first aid response.
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First Aid Response for Magnesium Carbonate Exposure

Route of Exposure

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Immediate Action

Move to Fresh Air Wash with Soap & Water FIUSh. Eyes W.Ith Water
(min. 15 minutes)

Give Water to Drink

Medical Assessment
Y A4 A4 A4
Breathing Difficulty? Irritation Persists? Irritation Persists? Large Amount Ingested?
|
I
No No No Yes Yeg Yes Np Yes

Seek Medical Attention

Monitor for Symptoms

Click to download full resolution via product page
Caption: Workflow for first aid procedures following exposure.

Handling, Storage, and Exposure Controls

Proper handling and storage are crucial to ensure safety in a laboratory or manufacturing

setting.
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» Handling: Use with adequate ventilation to minimize dust generation and accumulation.[11]
[13] Avoid breathing dust and prevent contact with skin and eyes.[11][13] General hygiene
measures, such as washing hands after handling, should be practiced.[5]

o Storage: Store in a cool, dry, well-ventilated area in tightly closed containers.[8][11] Keep
away from incompatible materials such as strong acids and formaldehyde.[5][7]

For nuisance dusts, the following general exposure limits are often cited, though specific limits
for magnesium carbonate are not consistently established.

Parameter Limit Agency Source
Total Dust 15 mg/m3 OSHA PEL [8]
Respirable Fraction 5 mg/m3 OSHA PEL [8]

OSHA: Occupational Safety and Health Administration; PEL: Permissible Exposure Limit.

The selection of PPE is based on a risk assessment of the specific handling procedures.
Standard protocols for handling solid chemical reagents should be followed.

» Engineering Controls: A system of local or general exhaust ventilation is recommended to
keep airborne concentrations below exposure limits.[8][11]

o Eye/Face Protection: Use chemical safety goggles.[8]

» Skin Protection: Wear protective gloves (e.g., Nitrile rubber) and clean, body-covering
clothing.[6][8]

e Respiratory Protection: If dust is generated and exposure limits may be exceeded, use a
NIOSH-approved respirator with a dust cartridge (e.g., P1 filter for particles).[5][6]

The logical workflow for PPE selection is illustrated below.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://pim-resources.coleparmer.com/sds/13341.pdf
https://www.singingrock.com/data/downloads/pdf4/MAGNESIUM%20CARBONATE_03-07-2013.pdf
https://pim-resources.coleparmer.com/sds/13341.pdf
https://www.singingrock.com/data/downloads/pdf4/MAGNESIUM%20CARBONATE_03-07-2013.pdf
https://resources.finalsite.net/images/v1722357643/mccsdnet/lrs9egdibw9bhpgjhfxu/msdssheets_magnesium_carbonate_5-hydrate_421_00.pdf
https://dept.harpercollege.edu/chemistry/msds/Magnesium%20carbonate%20JTBaker.pdf
https://pim-resources.coleparmer.com/sds/13341.pdf
https://resources.finalsite.net/images/v1722357643/mccsdnet/lrs9egdibw9bhpgjhfxu/msdssheets_magnesium_carbonate_5-hydrate_421_00.pdf
https://mubychem.com/MSDS/Magnesium_carbonate%20MSDS.htm
https://dept.harpercollege.edu/chemistry/msds/Magnesium%20carbonate%20JTBaker.pdf
https://dept.harpercollege.edu/chemistry/msds/Magnesium%20carbonate%20JTBaker.pdf
https://dept.harpercollege.edu/chemistry/msds/Magnesium%20carbonate%20JTBaker.pdf
https://pim-resources.coleparmer.com/sds/13341.pdf
https://dept.harpercollege.edu/chemistry/msds/Magnesium%20carbonate%20JTBaker.pdf
https://www.carlroth.com/medias/SDB-3530-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzc4NDd8YXBwbGljYXRpb24vcGRmfGFHUmpMMmhrWWk4NU1UZ3lNalUwTkRNeU1qZzJMMU5FUWw4ek5UTXdYMGxGWDBWT0xuQmtaZ3xlMGRlYTEyMzBhZDVmZDA3OTVmNzM2ZGRkZjZiNDhjYTYyMTVlNTRhMDExYmFkNjRjY2U5ODI3OTY0ZGU0ZDJi
https://dept.harpercollege.edu/chemistry/msds/Magnesium%20carbonate%20JTBaker.pdf
https://resources.finalsite.net/images/v1722357643/mccsdnet/lrs9egdibw9bhpgjhfxu/msdssheets_magnesium_carbonate_5-hydrate_421_00.pdf
https://www.carlroth.com/medias/SDB-3530-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzc4NDd8YXBwbGljYXRpb24vcGRmfGFHUmpMMmhrWWk4NU1UZ3lNalUwTkRNeU1qZzJMMU5FUWw4ek5UTXdYMGxGWDBWT0xuQmtaZ3xlMGRlYTEyMzBhZDVmZDA3OTVmNzM2ZGRkZjZiNDhjYTYyMTVlNTRhMDExYmFkNjRjY2U5ODI3OTY0ZGU0ZDJi
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Personal Protective Equipment (PPE) Selection Logic

Task: Handling

Magnesium Carbonate
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Use Local/General
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No Safety Goggles
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Standard Lab Attire

Protective Gloves
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Caption: Logical workflow for selecting appropriate PPE.
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Fire and Reactivity Data

» Flammability: Magnesium carbonate is a non-flammable and non-combustible solid.[5][6]

» Fire Extinguishing Media: Use an extinguishing agent that is appropriate for the surrounding
fire.[8][11]

o Hazardous Decomposition: When heated to decomposition, it emits magnesium oxide and
carbon dioxide.[9][11]

o Chemical Stability: The material is stable under normal ambient conditions.[6][11]

e Incompatible Materials: It can react violently with strong acids and oxidizing agents.[6][13] It
is also incompatible with formaldehyde.[7][9]

Accidental Release and Disposal

o Accidental Release: In case of a spill, sweep up the material and place it in a sealed
container for disposal.[5][8] Avoid generating dust.[11] The spill area can be washed after
material pickup is complete.[5]

» Disposal: Dispose of the waste material in accordance with local, regional, and national
regulations.[5][9] Small amounts may be suitable for trash disposal or sanitary sewer, but
local regulations should always be consulted.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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